![molecular formula C16H12O5 B1204759 Melannin CAS No. 58115-08-5](/img/structure/B1204759.png)
Melannin
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Overview
Description
Melannin is a neoflavonoid.
This compound belongs to the class of organic compounds known as neoflavones. These are neoflavonoids with a structure based on the 4-phenylcoumarin skeleton. Thus, this compound is considered to be a flavonoid lipid molecule. This compound exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, this compound is primarily located in the membrane (predicted from logP).
Scientific Research Applications
1. Characterization and Analysis
Melanins are complex bio-pigments whose structure and determination methods are not fully understood. Sepia melanin, derived from the ink of Sepia officinalis, is predominantly eumelanin and used as a standard in melanic black analysis. Advanced methods like Elemental Analysis, UV-Visible and Infrared spectroscopy, and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) are used for its characterization (Magarelli, Passamonti, & Renieri, 2010).
2. Photophysics and Photochemistry
Melanin-like nanomaterials are applied in fields such as medicine, energy storage, photothermal catalysis, and environmental remediation, mostly for their optical and electronic properties. Understanding the correlation between their composition, morphology, and optical properties remains a challenge (Mavridi-Printezi et al., 2021).
3. Microbial Melanin Production
Studies on microbial melanin production, particularly by organisms like Pseudomonas otitidis, show promise for large-scale production. This melanin can be used in sunscreen formulations due to its similarity to human eumelanin (Deepthi et al., 2021).
4. Interfaces with Metal Ions and Oxides
Melanin plays significant roles in photoprotection in the skin and ion flux regulation in the brain. Research is focusing on its applications in energy storage/conversion, ion separation, sunscreens, and bioelectronics (Mauro et al., 2017).
5. Biomedical and Technological Applications
Melanins and melanogenesis have been extensively studied for applications in organic electronics, drug delivery, functional nanoparticles, sunscreens, and environmental remediation devices (d’Ischia et al., 2015).
6. Fungal Melanin Biosynthesis
In fungi, melanin enhances survival and competitiveness, also playing a role in pathogenesis. The biosynthesis of fungal melanin occurs through unique pathways, offering potential for fungicide development (Bell & Wheeler, 1986).
7. Melanin-Based Functional Materials
Research on melanin biopolymers is growing, with applications in biomedical research and technology. Polydopamine is a notable example, used for coatings and in materials science (d’Ischia, 2018).
8. Optically Active Materials
Melanin's broadband absorption, high refractive index, and UV blocking capabilities make it suitable for photonic applications. Current research focuses on understanding its inherent optical properties for wide applications (Xiao, Shawkey, & Dhinojwala, 2020).
9. Biosynthesis and Biotechnological Applications
Melanin's photoprotective and antioxidant properties have led to its application in medical sciences, cosmeceuticals, bioremediation, and bioelectronics. Research is advancing in biosynthesis and extraction methods to exploit its biotechnological potential (Singh et al., 2021).
10. Biophysical Studies
Biophysical methods like EPR spectroscopy have contributed significantly to understanding melanin's role as a natural antioxidant, protecting cells from oxidative stress (Sarna & Płonka, 2005).
Properties
58115-08-5 | |
Molecular Formula |
C16H12O5 |
Molecular Weight |
284.26 g/mol |
IUPAC Name |
6-hydroxy-4-(4-hydroxyphenyl)-7-methoxychromen-2-one |
InChI |
InChI=1S/C16H12O5/c1-20-15-8-14-12(6-13(15)18)11(7-16(19)21-14)9-2-4-10(17)5-3-9/h2-8,17-18H,1H3 |
InChI Key |
HUGUGFBIYQBLCS-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C2C(=CC(=O)OC2=C1)C3=CC=C(C=C3)O)O |
Canonical SMILES |
COC1=C(C=C2C(=CC(=O)OC2=C1)C3=CC=C(C=C3)O)O |
melting_point |
233-234°C |
58115-08-5 | |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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